N-(4-Ethylphenyl)acetamide
Overview
Description
N-(4-Ethylphenyl)acetamide, also known as NEPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NEPA is a derivative of acetaminophen, which is a widely used analgesic and antipyretic drug. In
Scientific Research Applications
Natural Synthesis of Antimalarial Drugs :
- N-(2-Hydroxyphenyl)acetamide, a structurally related compound, is an intermediate in the natural synthesis of antimalarial drugs. The study by Magadum and Yadav (2018) explored the chemoselective monoacetylation of 2-aminophenol to synthesize this compound, using Novozym 435 as a catalyst. This research demonstrates the potential application of similar compounds in the synthesis of important medicinal drugs (Magadum & Yadav, 2018).
Electronic and Biological Interactions Studies :
- Bharathy et al. (2021) investigated the structural, electronic, and biological properties of N-[4-(Ethylsulfamoyl)phenyl]acetamide. Their study used Gaussian 16 W DFT tool to analyze the compound's interactions with polar liquids and evaluated its potential applications in understanding drug mechanisms and activities (Bharathy et al., 2021).
Anticancer, Anti-Inflammatory, and Analgesic Activities :
- Rani et al. (2014) developed new chemical entities, including 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, to assess their potential as anticancer, anti-inflammatory, and analgesic agents. This study highlights the versatile therapeutic applications of acetamide derivatives in medical treatments (Rani et al., 2014).
Leuckart Synthesis and Pharmacological Assessment :
- Another study by Rani et al. (2016) explored the synthesis of various acetamide derivatives and assessed their potential as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents. This research contributes to the understanding of acetamide derivatives in pharmaceutical applications (Rani et al., 2016).
Biodegradation of Acetochlor :
- Liu et al. (2020) studied the anaerobic biodegradation of acetochlor, a chloroacetamide herbicide. The research focused on understanding the degradation dynamics and identifying the metabolites involved, contributing to environmental science and pollution control (Liu et al., 2020).
Green Synthesis of N-(3-Amino-4-methoxyphenyl)acetamide :
- Zhang Qun-feng (2008) explored a green synthesis method for N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate in the production of azo disperse dyes. This study provides insights into environmentally friendly synthesis methods for important chemical intermediates (Zhang Qun-feng, 2008)
Mechanism of Action
Target of Action
N-(4-Ethylphenyl)acetamide is a chemical compound with the molecular formula C10H13NO Similar compounds, such as acetamides, have been found to interact with various enzymes and proteins in the body .
Mode of Action
For instance, they can inhibit or activate enzymes, bind to receptors, or interfere with cellular processes .
Biochemical Pathways
For instance, some acetamides have been found to inhibit the biosynthesis of very-long-chain fatty acids (VLCFAs) in microsomes .
Pharmacokinetics
Similar compounds, such as acetamides, have been found to be absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .
Result of Action
Similar compounds, such as n-ethylphenyl acetamide (epa), have been found to inhibit dna synthesis and n-acetylation of 2-aminofluorene in human colon tumor cells .
Biochemical Analysis
Biochemical Properties
N-(4-Ethylphenyl)acetamide is involved in the acetylation of many arylamines, including carcinogens and hydrazine drugs . This process is facilitated by the cytosolic N-acetyltransferase (NAT), which is found in immortalized human cell lines, human and laboratory animal tissues .
Cellular Effects
This compound has been shown to inhibit cell viability and DNA synthesis in human colon tumor cells . It also affects the N-acetylation of 2-aminofluorene in these cells .
Molecular Mechanism
This compound exerts its effects at the molecular level by inhibiting the activity of NAT in both cytosolic and intact cells . This leads to a decrease in the N-acetylation of 2-aminofluorene, which can be observed for up to 48 hours .
Temporal Effects in Laboratory Settings
The effects of this compound on NAT activity and DNA synthesis in human colon tumor cells have been observed over time, showing a dose-dependent inhibition .
Metabolic Pathways
This compound is involved in the metabolic pathway of acetylation, facilitated by NAT . This enzyme plays a crucial role in the first step of arylamine metabolism .
Subcellular Localization
Given its role in NAT-mediated acetylation, it is likely to be found in the cytosol where NAT is located .
properties
IUPAC Name |
N-(4-ethylphenyl)acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO/c1-3-9-4-6-10(7-5-9)11-8(2)12/h4-7H,3H2,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOPWGOFWAPWHDS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80190099 | |
Record name | Acetamide, N-(4-ethylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80190099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3663-34-1 | |
Record name | Acetamide, N-(4-ethylphenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003663341 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC29564 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=29564 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Acetamide, N-(4-ethylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80190099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4'-Ethylacetanilide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-(4-ETHYLPHENYL)ACETAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8M2JQA56H7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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